Cas no 189514-07-6 (3,5-Diacetamido-4-iodobenzoic acid)

• Product Name: 3,5-Diacetamido-4-iodobenzoic acid
• CAS No: 189514-07-6
• MF: C₁₁H₁₁IN₂O₄
• MW: 362.120515108109
• CID: 2786680
• PubChem ID: 15788109
• Update Time: 2025-04-21

3,5-Diacetamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diacetamido-4-iodobenzoic acid
• DTXSID50578305
• 189514-07-6

• Inchi： 1S/C11H11IN2O4/c1-5(15)13-8-3-7(11(17)18)4-9(10(8)12)14-6(2)16/h3-4H,1-2H3,(H,13,15)(H,14,16)(H,17,18)
• InChI Key： RQBRRHHUDAUQST-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(=O)O)=CC=1NC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 361.97635Da
• Monoisotopic Mass: 361.97635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.5Ų